Cas no 104499-98-1 (2,2':5',2''-Terthiophene,5-iodo-)
104499-98-1 structure
Product Name:2,2':5',2''-Terthiophene,5-iodo-
CAS No:104499-98-1
MF:C12H7IS3
MW:374.283451318741
CID:174217
PubChem ID:184312
Update Time:2025-04-19
2,2':5',2''-Terthiophene,5-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2''-Terthiophene,5-iodo-
- 2-iodo-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
- 2-iodo-5:2',5':2''-terthiophene
- 2-iodoterthiophene
- 5-iodo-[2,2',5',2'']terthiophene
- 5-Iodo-[2,2',5',5'']terthiophene
- 5-iodo-2,2':5',2
- 5-Iodo-2,2':5',2"
- 5-iodo-2,2':5',2''-terthienyl
- 5-Iodo-2,2':5',2''-terthiophene
- 5-Jod-[2,2',5',2'']terthiophen
- AC1L4EMZ
- AC1Q4PO8
- SureCN498630
- -terthiophene
- .alpha.-T I deriv.
- 5-Iodo-2,2':5',2'-terthiophene
- HCEXAPWURQGOJI-UHFFFAOYSA-N
- 2,2':5',2''-Terthiophene, 5-iodo-
- 104499-98-1
- 2-iodo-5-[5-(2-thienyl)-2-thienyl]thiophene
- DTXSID90146507
- SCHEMBL498630
- 5-Iodo-alpha-terthienyl
- 2-iodo(5,2':5',2''-terthiophene)
-
- Inchi: 1S/C12H7IS3/c13-12-6-5-11(16-12)10-4-3-9(15-10)8-2-1-7-14-8/h1-7H
- InChI Key: HCEXAPWURQGOJI-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C2=CC=C(C3=CC=CS3)S2)S1
Computed Properties
- Exact Mass: 373.87511
- Monoisotopic Mass: 373.875455
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7
- XLogP3: 5
Experimental Properties
- Density: 1.777
- Boiling Point: 424.8°Cat760mmHg
- Flash Point: 210.7°C
- Refractive Index: 1.723
- PSA: 0
- LogP: 5.80970
2,2':5',2''-Terthiophene,5-iodo- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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